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An In-Depth Technical Guide to 1-Amino-5-
benzoylaminoanthraquinone

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Amino-5-benzoylaminoanthraquinone is a complex organic molecule belonging to the
anthraquinone family. Anthraquinones are a class of aromatic compounds known for their
vibrant colors and diverse biological activities, ranging from use as dyes and pigments to
applications in medicine as laxatives and anticancer agents. This technical guide provides a
summary of the currently available physical and chemical characteristics of 1-Amino-5-
benzoylaminoanthraquinone. However, it is important to note that detailed experimental data,
particularly regarding its biological activity and spectral properties, remains limited in publicly
accessible literature.

Physical and Chemical Characteristics

While comprehensive experimental data is not available, some key physical and chemical
properties of 1-Amino-5-benzoylaminoanthraquinone have been reported. These are
summarized in the table below.
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Property Value Reference
CAS Number 117-06-6 [1]
Molecular Formula C21H14N203 [1]
Molecular Weight 342.35 g/mol [1]
Appearance White crystalline solid [2]
Melting Point 258-260 °C [2]
Boiling Point 531.4 °C at 760 mmHg [2]
Density 1.425 g/cm3 [2]
Flash Point 275.2°C [2]

Synonyms: N-(5-amino-9,10-dioxo-1-anthracenyl)benzamide, 1-Benzamido-5-
aminoanthraquinone, Goldamide.

Solubility: Detailed solubility data in a range of common laboratory solvents is not readily
available in the reviewed literature. General principles suggest that due to its large, relatively
non-polar anthraquinone core, solubility in polar solvents like water would be low, while
solubility in organic solvents may be higher. However, experimental verification is required.

Spectral Data

Detailed experimental spectral data (UV-Vis, IR, *H NMR, 13C NMR) for 1-Amino-5-
benzoylaminoanthraquinone is not available in the public domain. While the National Institute
of Standards and Technology (NIST) WebBook indicates the availability of an IR spectrum, the
actual data has not been retrieved.[3] The lack of this information prevents a detailed analysis
of its molecular structure and electronic properties.

Experimental Protocols

Synthesis: A specific, detailed, and reproducible experimental protocol for the synthesis of 1-
Amino-5-benzoylaminoanthraquinone is not described in the available literature. However, a
general approach can be inferred from the synthesis of related compounds. One potential
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synthetic route could involve the acylation of 1,5-diaminoanthraguinone with benzoyl chloride.

The reaction would likely require a solvent and a base to neutralize the HCI byproduct.

Starting Materials
1,5-Diaminoanthraquinone
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Caption: A hypothetical workflow for the biological evaluation of 1-Amino-5-

benzoylaminoanthraquinone.

Conclusion and Future Directions

1-Amino-5-benzoylaminoanthraquinone is a compound for which basic physicochemical

data is available, but a comprehensive understanding of its properties is lacking. To fully

characterize this molecule for potential applications in research and drug development, further

experimental work is crucial. Future research should focus on:

o Developing and optimizing a reproducible synthesis protocol.

o Determining its solubility profile in a range of solvents.

e Acquiring and interpreting its full spectral data (UV-Vis, IR, *H NMR, and 3C NMR).
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o Conducting comprehensive biological screening to identify any potential therapeutic activities
and to understand its mechanism of action at the molecular level.

This foundational research will be essential to unlock the potential of 1-Amino-5-
benzoylaminoanthraquinone and to determine its utility for the scientific and drug
development communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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